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Compound of Interest

Compound Name: A-395N

Cat. No.: B15602355 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides essential safety and logistical information for the proper disposal of A-
395N series products, which are identified as ultraviolet (UV) lamps. These lamps are

categorized as "articles" and are generally not hazardous in their intact form. However, they

contain materials such as mercury and quartz (silica) that can pose health risks if the lamp is

broken. Adherence to these procedures is critical for maintaining a safe laboratory environment

and ensuring regulatory compliance.

Immediate Safety Protocols for Broken Lamps
In the event of a lamp breaking, the primary hazards are exposure to mercury vapor and cuts

from broken glass. The following steps must be taken immediately:

Evacuate and Ventilate: Immediately evacuate the area where the breakage occurred to

prevent inhalation of mercury vapor. The area should be well-ventilated by opening windows

or using a fume hood.

Personal Protective Equipment (PPE): Before cleaning, personnel must wear appropriate

PPE, including:

Gloves: Neoprene or other chemical-resistant gloves.

Eye Protection: Safety glasses with side shields or safety goggles.
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Respiratory Protection: If exposure limits are exceeded or ventilation is poor, an approved

respirator should be used.

Cleanup Procedure:

Use a mercury vacuum cleaner or other suitable means that avoid generating dust and

mercury vapor.

Take usual precautions for collecting broken glass.

Place all materials, including broken lamp fragments and cleanup supplies, into a sealed,

airtight container to prevent the release of mercury vapor.

Label the container clearly as "Hazardous Waste: Contains Mercury."

Disposal Plan for Intact and Broken Lamps
All A-395N lamps, whether intact or broken, should be treated as hazardous waste due to their

mercury content.

Operational Steps for Disposal:

Segregation: Do not dispose of A-395N lamps in general laboratory trash. They must be

segregated for hazardous waste collection.

Containerization:

Intact Lamps: Place used, intact lamps in a designated, labeled container that will prevent

breakage.

Broken Lamps: As described above, place all fragments and cleanup materials in a

sealed, airtight container labeled as hazardous waste containing mercury.

Storage: Store the hazardous waste containers in a cool, well-ventilated area, away from

direct sunlight and heat sources. Scrap UV discharge lamps may be stored for up to one

year before being shipped for recycling.
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Waste Collection: Arrange for collection by a licensed hazardous waste disposal company.

Follow all local, state, and federal regulations for the disposal of mercury-containing waste.

Quantitative Data Summary
The following table summarizes the hazardous components found in typical UV lamps of this

type.

Component CASRN EC Number
% by
Weight

ACGIH
(TLV)
(mg/m³)

OSHA (PEL)
(mg/m³)

Quartz

(Silica)
60676-86-0 262-373-8 ~80 0.1 0.8

Mercury (Hg) 7439-97-6 N/A <0.05 0.025 0.1 (Ceiling)

Health Hazard Information
Exposure to the contents of a broken lamp can lead to the following health effects:

Acute Effects of Mercury Exposure: Inhalation of high concentrations of mercury vapor can

cause pneumonitis, chest pains, shortness of breath, coughing, gingivitis, and salivation.

Skin or eye contact may cause redness and irritation.

Chronic Effects of Mercury Exposure: Chronic exposure to mercury vapor can lead to

tremors and neuropsychiatric problems.

Silica Exposure: Chronic exposure to fused silica dust may cause lung injury.
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Caption: Workflow for the proper disposal of intact and broken A-395N UV lamps.
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To cite this document: BenchChem. [Proper Disposal Procedures for A-395N Ultraviolet (UV)
Lamps]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15602355#a-395n-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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